Cas no 458554-43-3 ( )

• Product Name: &nbsp
• CAS No: 458554-43-3
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 930063
• PubChem ID: 730135
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[4-(phenylamino)phenyl]- (9CI)
• N-(4-Anilinophenyl)cyclopropanecarboxamide
• SR-01000248454
• N-[4-(phenylamino)phenyl]cyclopropanecarboxamide
• Oprea1_389837
• SR-01000248454-1
• SMR000071523
• HMS2367J04
• Cyclopropanecarboxamide,N-[4-(phenylamino)phenyl]-(9ci)
• Q27209146
• HMS1585F17
• cid_730135
• MLS000099375
• STK002535
• CHEMBL1489834
• Z57205748
• AN-329/40924858
• 458554-43-3
• BDBM41115
• AKOS000491610
• N-(4-phenylazanylphenyl)cyclopropanecarboxamide
• CHEBI:120948
• Oprea1_452995
•  

• Inchi： 1S/C16H16N2O/c19-16(12-6-7-12)18-15-10-8-14(9-11-15)17-13-4-2-1-3-5-13/h1-5,8-12,17H,6-7H2,(H,18,19)
• InChI Key： MWPWBJOBJRJKKU-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų